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Compound of Interest

Compound Name: But-2-yne-1,1-diol

Cat. No.: B8596361 Get Quote

An In-depth Technical Guide to the Physical Properties of But-2-yne-1,4-diol

This technical guide provides a comprehensive overview of the key physical properties of But-

2-yne-1,4-diol, with a specific focus on its melting and boiling points. It is intended for

researchers, scientists, and professionals in drug development and other relevant scientific

fields. This document includes tabulated physical data, detailed experimental protocols for

property determination, and a visualization of a key synthetic pathway involving this compound.

Physical and Chemical Properties of But-2-yne-1,4-
diol
But-2-yne-1,4-diol, also known as 1,4-butynediol, is an organic compound that serves as a

versatile intermediate in the synthesis of various chemical products, including pharmaceuticals

like Vitamin B6, agrochemicals, and polymers such as polyurethanes.[1][2] It is a colorless,

hygroscopic, crystalline solid at room temperature.[3][4] It is soluble in water, ethanol, and

acetone, but insoluble in benzene and ether.[3][4][5]

Data Presentation
The quantitative physical properties of But-2-yne-1,4-diol are summarized in the table below for

easy reference and comparison.
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Property Value References

Molecular Formula C₄H₆O₂ [3][6]

Molecular Weight 86.09 g/mol [3][7]

Appearance
White orthorhombic crystals,

Colorless hygroscopic solid
[1][3][5]

Melting Point 53-58 °C [5][6][7][8]

58 °C [3][4]

56 °C [6]

54 °C [5]

Boiling Point 238 °C (at 760 mmHg) [5][6][8][9]

145 °C (at 2 kPa) [5]

150 °C (at 1.8 kPa) [3]

Density 1.110 - 1.2 g/cm³ [3][5][6]

Flash Point 152 °C [3][5]

Solubility

Soluble in water, ethanol,

acetone; Insoluble in benzene,

ether

[3][4][5]

Experimental Protocols
Detailed methodologies for the determination of the melting and boiling points of But-2-yne-1,4-

diol are provided below. These are standard techniques for solid organic compounds.

Melting Point Determination (Capillary Method)
This method is a standard technique for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of But-2-yne-1,4-diol is finely powdered using a mortar

and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

creating a compact column of 1-2 cm in height.

Apparatus Setup:

Mel-Temp Apparatus: The packed capillary tube is placed into the sample holder of the

apparatus.

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or

thread, ensuring the sample is level with the thermometer bulb. The assembly is then

inserted into the Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone

oil).

Heating: The apparatus is heated gently. A rapid initial heating can be done to determine an

approximate melting point. For an accurate measurement, the temperature should be raised

slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected

melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has turned into a clear liquid is recorded as the end of the melting range. A pure compound

will typically have a sharp melting range of 0.5-1.0°C.
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Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since But-2-yne-1,4-diol is a solid at room temperature, it must first be melted.

Apparatus:

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner)

Stand and clamp

Procedure:

Sample Preparation: A small amount of But-2-yne-1,4-diol is placed in the fusion tube and

gently heated until it melts.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end down into the

molten liquid in the fusion tube.

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then

clamped and immersed in a Thiele tube filled with a suitable heating oil, ensuring the fusion

tube is below the oil level.

Heating: The side arm of the Thiele tube is heated gently. As the temperature rises, the air

trapped in the capillary tube will expand and a slow stream of bubbles will emerge from the

open end.

Observation and Recording: Heating is continued until a rapid and continuous stream of

bubbles emerges from the capillary tube. At this point, the heating is stopped. The liquid will

begin to cool. The temperature at which the bubbling stops and the liquid is drawn back into
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the capillary tube is recorded as the boiling point of the substance. This is the temperature at

which the vapor pressure of the liquid equals the external atmospheric pressure.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the selective hydrogenation of

But-2-yne-1,4-diol to 2-Butene-1,4-diol, a key industrial process.[10][11]

Caption: Workflow for the selective hydrogenation of But-2-yne-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8596361#physical-properties-of-but-2-yne-1-4-diol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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